(3-(((2-Amino-6-chloro-4-pyrimidinyl)amino)methyl)-3-oxetanyl)methanol

• Molecular Formula: C9H13ClN4O2
• Molecular Weight: 244.68 g/mol
• IUPAC Name: [3-[[(2-amino-6-chloropyrimidin-4-yl)amino]methyl]oxetan-3-yl]methanol
• InChI: InChI=1S/C9H13ClN4O2/c10-6-1-7(14-8(11)13-6)12-2-9(3-15)4-16-5-9/h1,15H,2-5H2,(H3,11,12,13,14)
• InChI Key: PRECJJKQAFVGRJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(CNC2=CC(=NC(=N2)N)Cl)CO

Description

(3-(((2-Amino-6-chloro-4-pyrimidinyl)amino)methyl)-3-oxetanyl)methanol is a useful research compound. Its molecular formula is C9H13ClN4O2 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-aminomethyl-3-hydroxymethyloxetane (1.17 g, 0.01 mol), 2-amino-4,6-dichloropyrimidine (1.64 g, 0.01 mol), ethanol (40 ml) and triethylamine (4 ml) was refluxed for one day. The solvent was distilled away under reduced pressure and ethyl acetate was added to the residue. The mixture was washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled away under reduced pressure and the residue was purified by silica gel column chromatography (chloroform:methanol=20:1, later 10:1) to give colorless prism crystals (0.8 g, 32.8%), m.p. 185-186° C. (acetone).